(S)-dimethyl 2-benzamidosuccinate
Overview
Description
(S)-dimethyl 2-benzamidosuccinate is a chemical compound that has been widely used in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and other polar solvents. This compound is also known as N-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-(benzamido) succinimide, and it has a molecular formula of C14H16N2O5.
Mechanism of Action
The mechanism of action of (S)-dimethyl 2-benzamidosuccinate is not fully understood. However, it is believed to act as a nucleophile in various chemical reactions. It can also form covalent bonds with other molecules, making it useful in the synthesis of various compounds.
Biochemical and Physiological Effects:
(S)-dimethyl 2-benzamidosuccinate has been shown to have various biochemical and physiological effects. It has been reported to have antimicrobial and antifungal properties. It has also been shown to inhibit the activity of various enzymes such as trypsin and chymotrypsin.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (S)-dimethyl 2-benzamidosuccinate in lab experiments is its versatility. It can be used as a building block in the synthesis of various compounds, making it useful in drug discovery and development. However, one of the limitations of using this compound is its cost. It can be expensive to synthesize, making it less accessible to researchers with limited resources.
Future Directions
There are several future directions for the use of (S)-dimethyl 2-benzamidosuccinate in scientific research. One of the areas of interest is the development of new drugs and pharmaceuticals using this compound as a building block. Another area of interest is the study of its antimicrobial and antifungal properties, which could lead to the development of new antibiotics and antifungal agents. Additionally, the use of this compound in the synthesis of peptidomimetics could lead to the development of new therapeutics for various diseases.
Scientific Research Applications
(S)-dimethyl 2-benzamidosuccinate has been extensively used in scientific research due to its unique properties. It has been used as a building block in the synthesis of various biologically active compounds such as peptides and peptidomimetics. This compound has also been used as a reagent in the synthesis of various drugs and pharmaceuticals.
properties
IUPAC Name |
dimethyl (2S)-2-benzamidobutanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5/c1-18-11(15)8-10(13(17)19-2)14-12(16)9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,14,16)/t10-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAGPKJXEMSRCQL-JTQLQIEISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(C(=O)OC)NC(=O)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C[C@@H](C(=O)OC)NC(=O)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80445814 |
Source
|
| Record name | (S)-dimethyl 2-benzamidosuccinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80445814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-dimethyl 2-benzamidosuccinate | |
CAS RN |
86555-45-5 |
Source
|
| Record name | (S)-dimethyl 2-benzamidosuccinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80445814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(Imidazo[1,2-a]pyridin-2-yl)ethanone](/img/structure/B1588982.png)
